5-Fluoro-2,3-dihydrobenzofuran-7-carboxaldehyde

• IUPAC Name: 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde
• InChI: InChI=1S/C9H7FO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h3-5H,1-2H2
• InChI Key: PSKHGYXPIDMLIX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2C=O)F
• Molecular Formula: C9H7FO2
• DSSTOX Substance ID: DTXSID50573072
• Molecular Weight: 166.15 g/mol
• CAS RN: 245762-36-1

Description

5-Fluoro-2,3-dihydrobenzofuran-7-carboxaldehyde is a chemical compound used in scientific research for its unique properties. It is a fluorinated benzofuran derivative that has been found to have potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

Organic Synthesis and Catalysis

• Nucleophilic Aroylation of Fluorobenzenes : The compound serves as a precursor or intermediate in the N-heterocyclic carbene (NHC)-catalyzed nucleophilic substitution of fluorobenzenes, where fluoro groups are replaced by aroyl groups derived from aromatic aldehydes. This process facilitates the synthesis of polysubstituted benzophenones from fluorobenzenes and benzaldehydes, highlighting its role in the development of novel organic compounds (Suzuki et al., 2008).

• Electrochromic Properties of Fluorophores : New fluorophores incorporating the moiety have been synthesized, displaying electrochromic properties. These compounds, obtained via condensation with various starting materials, change color in response to applied voltage, indicating their potential in electrochromic devices and materials (Kim et al., 2005).

• Photoredox Catalysis in Organic Synthesis : Donor-acceptor fluorophores based on carbazolyl dicyanobenzene structures, potentially including or related to 5-Fluoro-2,3-dihydrobenzofuran-7-carboxaldehyde, have been explored as efficient, metal-free photoredox catalysts. These catalysts facilitate visible-light-promoted C(sp3)-C(sp2) cross-coupling reactions, showcasing the compound's relevance in sustainable chemistry and synthesis (Luo & Zhang, 2016).

Pharmaceutical and Biomedical Applications

• Fluorobenzoyl Protective Groups in Glycopeptide Synthesis : The use of fluorobenzoyl protective groups, potentially derivable from compounds like this compound, has been investigated in the synthesis of glycopeptides. These groups have shown to suppress beta-elimination of O-linked carbohydrates, offering advantages in glycosidic bond formation and glycopeptide synthesis with improved yields and stereoselectivity (Sjölin & Kihlberg, 2001).

• Antitumor Properties : Compounds related to this compound have demonstrated potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This underscores the potential of such compounds in the development of new anticancer drugs (Mortimer et al., 2006).

Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups .

Biochemical Pathways

Benzofuran derivatives have been associated with a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Benzofuran derivatives have been associated with a broad range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .